1-ethyl-N-(2-methoxy-5-methylphenyl)-5-methyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: 1-ethyl-N-(2-methoxy-5-methylphenyl)-5-methylpyrazole-4-sulfonamide
• InChI: InChI=1S/C14H19N3O3S/c1-5-17-11(3)14(9-15-17)21(18,19)16-12-8-10(2)6-7-13(12)20-4/h6-9,16H,5H2,1-4H3
• InChI Key: UUEQSKKQOIMGCE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)S(=O)(=O)NC2=C(C=CC(=C2)C)OC)C
• Molecular Formula: C14H19N3O3S
• Molecular Weight: 309.39 g/mol

Description

1-ethyl-N-(2-methoxy-5-methylphenyl)-5-methyl-1H-pyrazole-4-sulfonamide is a complex organic compound with a unique structure that includes a pyrazole ring, a sulfonamide group, and various substituents. This compound is of interest in various fields of scientific research due to its potential biological activities and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-ethyl-N-(2-methoxy-5-methylphenyl)-5-methyl-1H-pyrazole-4-sulfonamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a β-diketone under acidic or basic conditions.

Introduction of the Sulfonamide Group: The sulfonamide group is introduced by reacting the pyrazole derivative with a sulfonyl chloride in the presence of a base such as triethylamine.

Substitution Reactions: The ethyl and methoxy groups are introduced through substitution reactions using appropriate alkylating agents.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to increase yield and purity. This can include the use of advanced techniques such as continuous flow reactors and automated synthesis systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

1-ethyl-N-(2-methoxy-5-methylphenyl)-5-methyl-1H-pyrazole-4-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfonamide group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with fewer oxygen-containing functional groups.

Substitution: Substituted derivatives with different alkyl or aryl groups.

Scientific Research Applications

1-ethyl-N-(2-methoxy-5-methylphenyl)-5-methyl-1H-pyrazole-4-sulfonamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-ethyl-N-(2-methoxy-5-methylphenyl)-5-methyl-1H-pyrazole-4-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to changes in cellular pathways and biological responses.

Comparison with Similar Compounds

Similar Compounds

1-ethyl-N-(2-methoxy-5-methylphenyl)piperidin-4-amine: Shares a similar structural motif but with a piperidine ring instead of a pyrazole ring.

1-ethyl-N-(2-methoxy-5-methylphenyl)-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide: Contains a benzoindole ring system, offering different biological activities.

Uniqueness

1-ethyl-N-(2-methoxy-5-methylphenyl)-5-methyl-1H-pyrazole-4-sulfonamide is unique due to its specific combination of functional groups and structural features, which confer distinct chemical reactivity and biological activity compared to similar compounds.